Cas no 20286-36-6 (Ethyl 2-oxobut-3-ynoate)

Ethyl 2-oxobut-3-ynoate is a versatile synthetic intermediate characterized by its reactive α-ketoester and alkyne functionalities. This compound is particularly valuable in organic synthesis, serving as a precursor for heterocyclic compounds, pharmaceuticals, and fine chemicals. Its electron-deficient triple bond and carbonyl group enable efficient participation in cycloaddition, nucleophilic addition, and multicomponent reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in various reaction conditions. Due to its bifunctional reactivity, Ethyl 2-oxobut-3-ynoate is widely employed in the construction of complex molecular architectures, including pyrroles, pyridines, and other nitrogen-containing heterocycles, making it a useful tool for researchers in medicinal and materials chemistry.
Ethyl 2-oxobut-3-ynoate structure
Ethyl 2-oxobut-3-ynoate structure
Product Name:Ethyl 2-oxobut-3-ynoate
CAS No:20286-36-6
MF:C6H6O3
MW:126.110042095184
MDL:MFCD32738497
CID:5616518
PubChem ID:22013553
Update Time:2025-05-21

Ethyl 2-oxobut-3-ynoate Chemical and Physical Properties

Names and Identifiers

    • 3-Butynoic acid, 2-oxo-, ethyl ester
    • ethyl 2-oxobut-3-ynoate
    • 20286-36-6
    • EN300-3153829
    • SCHEMBL7907687
    • Ethyl 2-oxobut-3-ynoate
    • MDL: MFCD32738497
    • Inchi: 1S/C6H6O3/c1-3-5(7)6(8)9-4-2/h1H,4H2,2H3
    • InChI Key: TYTBVSZFBONPKA-UHFFFAOYSA-N
    • SMILES: O(C(C(C#C)=O)=O)CC

Computed Properties

  • Exact Mass: 126.031694049g/mol
  • Monoisotopic Mass: 126.031694049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.126±0.06 g/cm3(Predicted)
  • Boiling Point: 167.5±23.0 °C(Predicted)

Ethyl 2-oxobut-3-ynoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3153829-0.05g
ethyl 2-oxobut-3-ynoate
20286-36-6
0.05g
$695.0 2023-09-05
Enamine
EN300-3153829-0.1g
ethyl 2-oxobut-3-ynoate
20286-36-6
0.1g
$729.0 2023-09-05
Enamine
EN300-3153829-0.25g
ethyl 2-oxobut-3-ynoate
20286-36-6
0.25g
$762.0 2023-09-05
Enamine
EN300-3153829-0.5g
ethyl 2-oxobut-3-ynoate
20286-36-6
0.5g
$795.0 2023-09-05
Enamine
EN300-3153829-1.0g
ethyl 2-oxobut-3-ynoate
20286-36-6
1.0g
$871.0 2023-07-06
Enamine
EN300-3153829-2.5g
ethyl 2-oxobut-3-ynoate
20286-36-6
2.5g
$1623.0 2023-09-05
Enamine
EN300-3153829-5.0g
ethyl 2-oxobut-3-ynoate
20286-36-6
5.0g
$2525.0 2023-07-06
Enamine
EN300-3153829-10.0g
ethyl 2-oxobut-3-ynoate
20286-36-6
10.0g
$3746.0 2023-07-06
Enamine
EN300-3153829-1g
ethyl 2-oxobut-3-ynoate
20286-36-6
1g
$828.0 2023-09-05
Enamine
EN300-3153829-5g
ethyl 2-oxobut-3-ynoate
20286-36-6
5g
$2401.0 2023-09-05

Additional information on Ethyl 2-oxobut-3-ynoate

Comprehensive Overview of Ethyl 2-oxobut-3-ynoate (CAS No. 20286-36-6): Properties, Applications, and Innovations

Ethyl 2-oxobut-3-ynoate (CAS No. 20286-36-6) is a versatile organic compound with a unique molecular structure, combining an ester group with a reactive keto-alkyne functionality. This α-keto ester derivative has garnered significant attention in synthetic chemistry due to its dual reactivity, enabling diverse transformations. Its molecular formula C6H6O3 and molecular weight 126.11 g/mol make it a lightweight yet powerful building block for pharmaceuticals, agrochemicals, and specialty materials.

In recent years, the demand for click chemistry and bioorthogonal reactions has surged, positioning Ethyl 2-oxobut-3-ynoate as a valuable precursor for alkyne-containing intermediates. Researchers frequently search for "sustainable synthesis of α-keto esters" or "Ethyl 2-oxobut-3-ynoate solubility," reflecting its relevance in green chemistry. The compound’s solubility in organic solvents (e.g., ethanol, acetone) and limited water miscibility optimize its utility in catalytic cross-coupling reactions.

The compound’s spectroscopic properties are critical for quality control. IR spectra typically show strong carbonyl stretches near 1740 cm-1 (ester) and 1670 cm-1 (ketone), while 1H NMR displays characteristic peaks at δ 4.2–4.4 ppm (ethyl CH2) and δ 3.1 ppm (alkynyl proton). These features align with trending searches like "NMR analysis of Ethyl 2-oxobut-3-ynoate" and "FTIR fingerprinting for keto esters."

Applications of CAS No. 20286-36-6 span pharmaceutical intermediates, particularly in heterocyclic synthesis. Its Michael acceptor capability facilitates the construction of pyrazole and isoxazole scaffolds, addressing queries such as "Ethyl 2-oxobut-3-ynoate in drug discovery." Notably, its role in flavor and fragrance industries—where fruit ester analogs are prized—has grown, coinciding with interest in "natural-like synthetic flavors."

Innovations in flow chemistry have revitalized the synthesis of Ethyl 2-oxobut-3-ynoate, with microreactors enabling safer handling of exothermic steps. This aligns with the "continuous processing in fine chemicals" trend. Furthermore, its derivatization into fluorescent probes for bioimaging responds to searches like "alkyne tags for bioconjugation."

Storage recommendations emphasize anhydrous conditions (desiccants) and refrigeration to prevent polymerization, a topic often queried as "stability of α-keto alkynoates." Regulatory compliance is straightforward, as the compound avoids restricted classifications, though proper ventilation during handling remains advised.

In summary, Ethyl 2-oxobut-3-ynoate bridges academic curiosity and industrial utility, driven by its multifunctional reactivity and alignment with green chemistry trends. Its integration into high-throughput screening libraries and material science underscores its enduring value.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd